N-(2,5-dimethylphenyl)-2-(quinazolin-4-ylthio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-quinazolin-4-ylsulfanylacetamide
• InChI: InChI=1S/C18H17N3OS/c1-12-7-8-13(2)16(9-12)21-17(22)10-23-18-14-5-3-4-6-15(14)19-11-20-18/h3-9,11H,10H2,1-2H3,(H,21,22)
• InChI Key: RQNQZQUDDLEIDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=NC3=CC=CC=C32
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(quinazolin-4-ylthio)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as DMQA and has been synthesized using various methods.

Scientific Research Applications

Antitumor Activity and Molecular Docking Studies

• A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, related to the chemical structure of interest, demonstrated broad-spectrum antitumor activity. These compounds were more potent compared with the positive control 5-FU, highlighting their potential as effective antitumor agents. Molecular docking studies indicated similar binding modes to known inhibitors, suggesting a mechanism of action through the inhibition of specific kinases like EGFR-TK and B-RAF kinase, crucial in cancer cell proliferation and survival (Al-Suwaidan et al., 2016).
• Another series involving the synthesis of 2-mercapto-3-phenethylquinazoline bearing anilide fragments displayed significant in-vitro antitumor activity. One compound, in particular, exhibited remarkable growth inhibitory activity against various cancer cell lines, almost sevenfold more active than 5-FU. A molecular docking study showed its similar binding mode to erlotinib, further elucidating its potential mechanism of action (Al-Suwaidan et al., 2013).
• Additionally, research into trimethoxyanilides based on 4(3H)-quinazolinone scaffolds revealed compounds with extensive-spectrum antitumor efficiency against various tumor cell lines. This study emphasizes the versatility and therapeutic potential of quinazolinone derivatives in cancer treatment (Mohamed et al., 2016).

Other Relevant Studies

• Research on the structural aspects and properties of salt and inclusion compounds of 8-hydroxyquinoline based amides, though not directly related to N-(2,5-dimethylphenyl)-2-(quinazolin-4-ylthio)acetamide, provides valuable insight into the chemical behavior and potential applications of structurally similar compounds in various domains, including pharmaceuticals and materials science (Karmakar et al., 2007).